Cas no 126522-01-8 (4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, methyl ester)

• Product name: 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, methyl ester
• CAS No: 126522-01-8
• MF: C₁₃H₁₀O₃S
• MW: 246.28200
• MDL: MFCD08191336
• CID: 103416
• PubChem ID: 24879899

4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, methyl ester
• Methyl 4H-[1]-benzopyrano[4,3-b]thiophene-2-carboxylate
• methyl 4H-thieno[3,2-c]chromene-2-carboxylate
• UPCMLD-DP156
• METHYL 4H-(1)-BENZOPYRANO(4 3-B)THIOPHE&
• Methyl 4H-[1]-benzopyrano[4,3-b]thiophene-2-carboxylate 97%
• UPCMLD-DP156:001
• Z17053279
• methyl 3~{a},4-dihydro-3~{H}-thieno[3,2-c]chromene-2-carboxylate
• Methyl 4H-(1)-benzopyrano-[4,3-b]thiophene-2-carboxylate
• IDI1_025497
• HMS2247G07
• BRD-K79690564-001-01-5
• 4H-Thieno[3,2-c][1]benzopyran-2-carboxylic acid, methyl ester
• WS-02439
• 126522-01-8
• Methyl 4H-[1]-benzopyrano[4,3-b]thiophene-2-carboxylate, 97%
• SCHEMBL987836
• CS-0301989
• HMS1494I19
• J-005389
• CHEMBL1352800
• MFCD08191336
• SMR000093086
• ChemDiv3_007587
• DTXSID70393931
• CCG-125129
• MLS000116102
• D86520
• AKOS001489494
• DB-352024

• MDL： MFCD08191336
• Inchi： InChI=1S/C13H10O3S/c1-15-13(14)11-6-8-7-16-10-5-3-2-4-9(10)12(8)17-11/h2-6H,7H2,1H3
• InChI Key： SSWWLCIIZQNEAE-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC2=C(C3=CC=CC=C3OC2)S1

Computed Properties

• Exact Mass: 246.03500
• Monoisotopic Mass: 246.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.8Ų
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: 。
• Density: 1.334
• Boiling Point: 435.6°C at 760 mmHg
• Flash Point: 217.2°C
• Refractive Index: 1.629
• PSA: 63.77000
• LogP: 3.09410
• Solubility: 。

4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, methyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, methyl ester

Comprehensive Overview of 4H-Thieno[3,2-c][1]benzopyran-2-carboxylic acid, methyl ester (CAS No. 126522-01-8)

The compound 4H-Thieno[3,2-c][1]benzopyran-2-carboxylic acid, methyl ester (CAS No. 126522-01-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural framework, combining a thieno[3,2-c]benzopyran core with a methyl ester functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 4H-Thieno[3,2-c][1]benzopyran-2-carboxylic acid, methyl ester has surged due to their role in developing novel therapeutics. Searches for terms such as "benzopyran derivatives in medicine" and "thieno compounds for drug design" reflect growing interest in this niche. The compound's CAS No. 126522-01-8 is frequently queried in academic and industrial databases, highlighting its relevance in cutting-edge research.

The structural elegance of 4H-Thieno[3,2-c][1]benzopyran-2-carboxylic acid, methyl ester lies in its fused ring system, which enhances stability and bioavailability. This feature aligns with current trends in medicinal chemistry, where researchers prioritize molecules with improved pharmacokinetic profiles. Online discussions often explore "how to synthesize thieno-benzopyran derivatives" or "applications of methyl ester compounds," underscoring the compound's practical significance.

From a synthetic perspective, CAS No. 126522-01-8 serves as a precursor for more complex molecules. Its methyl ester group facilitates further chemical modifications, making it a valuable building block in organic synthesis. Laboratories focusing on "green chemistry approaches" or "catalysis in heterocycle formation" frequently cite this compound as a model substrate. Such trends are evident in search engine analytics, where queries like "sustainable synthesis of benzopyran derivatives" are rising.

Beyond pharmaceuticals, 4H-Thieno[3,2-c][1]benzopyran-2-carboxylic acid, methyl ester has potential applications in materials science. Its conjugated system suggests utility in organic electronics, a field gaining traction due to the push for renewable energy technologies. Searches for "thieno-benzopyran in OLEDs" or "small molecules for solar cells" correlate with this compound's exploratory use in optoelectronic devices.

Quality control and analytical characterization of CAS No. 126522-01-8 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity. Online forums often feature questions such as "how to analyze thieno-benzopyran derivatives," reflecting the compound's analytical challenges and importance.

In summary, 4H-Thieno[3,2-c][1]benzopyran-2-carboxylic acid, methyl ester (CAS No. 126522-01-8) is a multifaceted compound with broad scientific appeal. Its integration into drug discovery, materials science, and synthetic chemistry underscores its value. As search trends evolve, this molecule remains at the forefront of interdisciplinary research, answering pressing questions in modern science.